Cas no 2171949-53-2 (4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid
• CAS No: 2171949-53-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6050633
• PubChem ID: 165500184
• Update Time: 2025-07-14

4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid
• 4-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-dimethylbutanoic acid
• 2171949-53-2
• EN300-1578417

• Inchi： 1S/C28H34N2O5/c1-28(2,26(32)33)14-15-29-25(31)16-24(18-8-7-9-18)30-27(34)35-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-24H,7-9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YQXMMTZKAVITEG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NCCC(C(=O)O)(C)C)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid

Introduction to 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid (CAS No. 2171949-53-2)

4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171949-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex molecular structure, incorporating a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage, making it a versatile intermediate in the synthesis of bioactive molecules.

The Fmoc moiety is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. The presence of the cyclobutyl group introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity in biological systems. This structural feature makes it a valuable candidate for designing molecules with tailored physicochemical properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in modulating biological pathways. The fluorene scaffold, a prominent component of this molecule, has been extensively studied for its role in enhancing molecular recognition and improving pharmacokinetic profiles. Studies suggest that fluorene derivatives exhibit favorable interactions with biological targets, including enzymes and receptors, which could be leveraged for therapeutic applications.

The amide bond in 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid serves as a critical functional group for further derivatization. Amides are integral to many biologically active compounds, including protease inhibitors and antiviral agents. The incorporation of this motif into drug candidates can enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

In the context of modern pharmaceutical research, the synthesis of complex peptidomimetics has become increasingly sophisticated. The use of protected amino acids, such as those derived from Fmoc chemistry, allows for precise control over peptide structure and function. This compound exemplifies the intersection of peptidomimetic design and heterocyclic chemistry, offering a platform for developing novel pharmacological agents.

One of the most compelling aspects of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid is its potential as a building block for therapeutic peptides. The combination of the cyclobutyl group and the fluorenylmethoxycarbonyl protecting group provides a robust framework for constructing molecules with enhanced stability and bioavailability. Such features are particularly important in drug development, where optimizing pharmacokinetic profiles can significantly improve patient outcomes.

Recent studies have demonstrated the utility of fluorene-based compounds in targeting neurological disorders. The rigid structure of fluorene derivatives can facilitate optimal binding to protein targets involved in neurodegenerative diseases. Given the structural complexity of 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid, it holds promise as a precursor for developing innovative treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The cyclobutyl substituent also contributes to the compound's unique chemical properties. Cycloalkyl groups are known to influence molecular flexibility and interactions with biological targets. By introducing steric bulk into key positions within the molecule, researchers can modulate binding affinities and selectivity. This level of structural control is essential for designing high-affinity ligands that exhibit minimal off-target effects.

In conclusion, 4-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-dimethylbutanoic acid (CAS No. 2171949-53-2) represents a significant advancement in pharmaceutical chemistry. Its intricate structure combines elements that are highly valued in drug design—such as the Fmoc protecting group, the rigid fluorene scaffold, and the functionalizing cyclobutyl moiety—making it a promising candidate for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds and peptidomimetics, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.